Cas no 632365-68-5 (PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBONITRILE, 6-METHYL-7-(1-METHYLETHYL)-)

PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBONITRILE, 6-METHYL-7-(1-METHYLETHYL)- structure
632365-68-5 structure
Product Name:PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBONITRILE, 6-METHYL-7-(1-METHYLETHYL)-
CAS No:632365-68-5
MF:C11H12N4
MW:200.2397813797
CID:3517382
PubChem ID:71048560
Update Time:2025-04-21

PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBONITRILE, 6-METHYL-7-(1-METHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

    • PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBONITRILE, 6-METHYL-7-(1-METHYLETHYL)-
    • 632365-68-5
    • DB-400194
    • SCHEMBL14013969
    • 7-isopropyl-6-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • Inchi: 1S/C11H12N4/c1-7(2)10-8(3)5-13-11-9(4-12)6-14-15(10)11/h5-7H,1-3H3
    • InChI Key: LGJKZMUGJHCNDN-UHFFFAOYSA-N
    • SMILES: C12=C(C#N)C=NN1C(C(C)C)=C(C)C=N2

Computed Properties

  • Exact Mass: 200.106196400Da
  • Monoisotopic Mass: 200.106196400Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54Ų
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